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For researchers, scientists, and drug development professionals, the selection of materials with
specific mechanical properties is paramount for the design and manufacturing of reliable
laboratory equipment and instrumentation. This guide provides an objective comparison of the
tensile strength of cadmium copper alloys and brass alloys, supported by experimental data, to
aid in material selection for demanding applications.

Executive Summary

Cadmium copper alloys generally exhibit higher tensile strengths compared to common brass
alloys, particularly in their cold-worked states. The addition of cadmium to copper significantly
enhances its strength with a minimal reduction in electrical conductivity. Brass, an alloy of
copper and zinc, offers a wider range of mechanical properties that can be tailored by varying
the zinc content; however, even high-strength brasses typically do not reach the tensile
strength of cold-worked cadmium copper. This guide will delve into the specific tensile
properties of representative alloys from each family, outline the standardized testing
methodology used to determine these properties, and provide a visual representation of the
factors influencing their tensile strength.

Data Presentation: Tensile Properties of Selected
Alloys

The following tables summarize the typical tensile strength, yield strength, and elongation of
common cadmium copper and brass alloys in both annealed (soft) and cold-worked (hard)
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conditions.

Table 1. Mechanical Properties of Cadmium Copper Alloys

Alloy (UNS . Tensile Yield .
. ) Compositio . Elongation
Designation Condition Strength Strength (%)
(V]
) (MPa) (MPa)
99.0% Cu,
C16200 Annealed 240 - 410 70 - 170 20-40
1.0% Cd
Hard 480 - 690 410 - 585 5-12
~99.1% Cu, Solution
C18135 0.2-0.6% Cr, Treated and 374 248 28
0.2-0.6% Cd Aged
Table 2: Mechanical Properties of Brass Alloys
Alloy (UNS . Tensile Yield .
: ] Compositio o Elongation
Designation Condition Strength Strength (%)
n o
) (MPa) (MPa)
C26000
_ 70% Cu, 30%
(Cartridge . Annealed 303 - 380 76 - 140 54 - 66
n
Brass)
Hard 496 - 580 434 8-10
C28000 60% Cu, 40%
Annealed 360 140 52
(Muntz Metal) Zn
Hard 540 345 18

Experimental Protocols: Tensile Testing

The mechanical properties presented in this guide are determined using the standardized
ASTM EB8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.[1][2][3][4][5]
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This method ensures consistency and comparability of data across different materials and

laboratories.

Specimen Preparation

Selection: Test specimens are prepared in either a round or flat "dog-bone" shape, with
dimensions specified by the ASTM E8 standard.[1][3][4] The choice of specimen type
depends on the form of the material being tested (e.g., sheet, rod).

Machining: Specimens are machined from the alloy stock, ensuring that the longitudinal axis
of the specimen is parallel to the direction of rolling or drawing. Care is taken to avoid
introducing residual stresses or surface defects that could influence the test results.[3]

Gage Marks: Two small marks are placed at a precise distance apart on the reduced section
of the specimen. This "gage length" is used to measure elongation after the test.[2]

Testing Procedure

Machine Setup: A calibrated universal testing machine (UTM) is used to apply a controlled
tensile (pulling) force to the specimen.[1][2]

Gripping: The ends of the specimen are securely held by grips in the UTM, ensuring that the
load is applied axially.

Load Application: The UTM pulls the specimen at a constant rate of speed.[2]

Data Acquisition: During the test, the applied load and the elongation of the gage length are
continuously measured and recorded.

Termination: The test continues until the specimen fractures.

Data Analysis

Tensile Strength: The maximum stress the material can withstand before fracturing. It is
calculated by dividing the maximum load by the original cross-sectional area of the
specimen.
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 Yield Strength: The stress at which the material begins to deform plastically (permanently). It
is often determined at the point where the material undergoes a specified amount of
permanent strain (typically 0.2%).

o Elongation: A measure of the material's ductility, calculated as the percentage increase in the
gage length after fracture.

Mandatory Visualization

Influencing Factors

] ] Resulting Tensile Strength
Alloying Elements Processing

(Cd, Zn) (Cold Work, Annealing)

Cold Working

Alloy Families High Tensile Strength

Annealing

Zn content

Cadmium Copper

Variable Tensile Strength

Brass

Click to download full resolution via product page

Caption: Factors influencing the tensile strength of Cadmium Copper and Brass alloys.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15487604?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Specimen Preparation
(ASTM E8)

'

Tensile Testing
(UTM)

'

Data Acquisition
(Load vs. Elongation)

'

Data Analysis

l

Tensile Strength
Yield Strength
Elongation

Click to download full resolution via product page

Caption: Experimental workflow for determining tensile properties via ASTM ES8.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.valencesurfacetech.com/the-news/astm-e8/
https://frankbacon.com/astm-e8-tension-testing-of-metallic-materials
https://www.zwickroell.com/industries/metals/metals-standards/metals-tensile-test-astm-e8/
https://www.tensilemillcnc.com/blog/astm-e8-standard-a-must-for-flat-tensile-sample-preparation
https://industrialphysics.com/knowledgebase/articles/tension-testing-astm-e8/
https://www.benchchem.com/product/b15487604#tensile-strength-of-cadmium-copper-alloys-versus-brass-alloys
https://www.benchchem.com/product/b15487604#tensile-strength-of-cadmium-copper-alloys-versus-brass-alloys
https://www.benchchem.com/product/b15487604#tensile-strength-of-cadmium-copper-alloys-versus-brass-alloys
https://www.benchchem.com/product/b15487604#tensile-strength-of-cadmium-copper-alloys-versus-brass-alloys
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15487604?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

